(4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride

• Molecular Formula: C8H10ClNO2S
• Molecular Weight: 219.69 g/mol
• SMILES: CC1=CC(=NC(=C1)CS(=O)(=O)Cl)C
• InChI: InChI=1S/C8H10ClNO2S/c1-6-3-7(2)10-8(4-6)5-13(9,11)12/h3-4H,5H2,1-2H3
• InChIKey: KULONNUAXPAKDX-UHFFFAOYSA-N

(4,6-Dimethylpyridin-2-yl)methanesulfonyl Chloride Overview

(4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride (CAS: 1862746-25-5; molecular formula: C₈H₁₀ClNO₂S; MW: 219.69 g/mol) is a heteroaryl methanesulfonyl chloride building block featuring a 4,6-dimethyl-substituted pyridine ring linked to a reactive –SO₂Cl group through a methylene (–CH₂–) spacer [1]. The computed lipophilicity (XLogP3 = 1.6) and the presence of two methyl substituents distinguish it from simpler pyridylmethanesulfonyl chlorides, while the methylene spacer differentiates it from ring-directly-attached pyridine sulfonyl chlorides [1]. This compound is primarily employed as a synthetic intermediate for introducing the (4,6-dimethylpyridin-2-yl)methanesulfonyl fragment into sulfonamide- and sulfonate-containing drug candidates, particularly in medicinal chemistry programs targeting kinase inhibition and anti-inflammatory pathways [2].

Fragment Installation Introduces 4,6-dimethylpyridin-2-yl methanesulfonyl group into sulfonamide/sulfonate candidates

Lipophilicity Window Intermediate XLogP3 (~1.6) supports balanced membrane permeability and aqueous solubility for intracellular targets

Research Context Suited for kinase inhibitor SAR and inflammation pathway studies (TNF-α model context)

• [1] PubChem Compound Summary, CID 130506165: (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1862746-25-5 (accessed 30 Apr 2026). View Source
• [2] Trani, G., Barker, J.J., Bromidge, S.M. et al. (2014) Design, synthesis and structure–activity relationships of a novel class of sulfonylpyridine inhibitors of Interleukin-2 inducible T-cell kinase (ITK). Bioorganic & Medicinal Chemistry Letters, 24(24): 5818–5823. doi:10.1016/j.bmcl.2014.10.020. View Source

(4,6-Dimethylpyridin-2-yl)methanesulfonyl Chloride vs. Generic Analogs

Generic substitution among pyridylmethanesulfonyl chlorides is unreliable because even minor changes to the pyridine ring substitution pattern or the sulfonyl attachment mode produce quantifiably distinct physicochemical profiles that propagate into divergent reactivity, pharmacokinetics, and target-binding properties of downstream products. The 4,6-dimethyl substitution in the target compound elevates XLogP3 by 0.7 log units relative to the unsubstituted parent pyridin-2-ylmethanesulfonyl chloride (XLogP3 = 0.9) and by 0.4 log units versus the mono-4-methyl analog (XLogP3 = 1.2) [1]. Conversely, replacing the methylene spacer with a direct ring attachment (4,6-dimethylpyridine-2-sulfonyl chloride) increases XLogP3 further to 2.0 and reduces the number of rotatable bonds from two to one, altering both conformational flexibility and the electronic character of the sulfonyl electrophile [2]. These differences in lipophilicity, conformational degrees of freedom, and electronic environment directly affect the ADME properties and target engagement of sulfonamide end-products, making uncontrolled interchange a source of irreproducible biological data and failed scale-up campaigns.

Substitution pattern alters lipophilicity

Replacing 4,6-dimethyl with unsubstituted or mono-methyl pyridine shifts logP by up to 0.7 units, potentially affecting membrane permeability of derived sulfonamides.

Methylene spacer vs. direct attachment

Using 4,6-dimethylpyridine-2-sulfonyl chloride (direct ring attachment) reduces rotatable bonds (1 vs 2) and increases logP, altering conformational flexibility and electrophilic character.

Purity grade mismatch

Generic 95% purity analogs may contain higher levels of hydrolyzed sulfonic acid, which can distort reaction stoichiometry and LC-MS purification profiles in parallel synthesis.

• [1] PubChem Compound Summary, CID 130506165: (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride. https://pubchem.ncbi.nlm.nih.gov/compound/1862746-25-5 (accessed 30 Apr 2026). View Source
• [2] PubChem Compound Summary, CID 72216377: 4,6-Dimethylpyridine-2-sulfonyl chloride. XLogP3 = 2.0. https://pubchem.ncbi.nlm.nih.gov/compound/1393530-87-4 (accessed 30 Apr 2026). View Source

(4,6-Dimethylpyridin-2-yl)methanesulfonyl Chloride: Key Evidence

Impact of 4,6-Dimethyl Substitution on Lipophilicity

The target compound exhibits a computed XLogP3 of 1.6, which is 0.7 log units higher than the completely unsubstituted analog pyridin-2-ylmethanesulfonyl chloride (XLogP3 = 0.9) and 0.4 log units higher than the mono-4-methyl analog (XLogP3 = 1.2) [1][2]. This incremental increase is consistent with the additive contribution of two methyl groups to logP and places the target compound in a more favourable lipophilicity window for passive membrane permeability—critical for intracellular target engagement in kinase inhibitor programs where pyridyl sulfonamide scaffolds are prevalent [3].

Lipophilicity Comparison

Head-to-head

ΔXLogP3 +0.7 vs unsubstituted; +0.4 vs mono-4-methyl

Two methyl groups elevate logP into a favorable permeability window for intracellular targets.

Computed logP; experimental validation of downstream ADME is required.

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3 = 1.6 (CID 130506165, PubChem release 2025.09.15)
Comparator Or Baseline	Pyridin-2-ylmethanesulfonyl chloride: XLogP3 = 0.9; (4-Methylpyridin-2-yl)methanesulfonyl chloride: XLogP3 = 1.2
Quantified Difference	ΔXLogP3 = +0.7 (vs. unsubstituted parent); ΔXLogP3 = +0.4 (vs. mono-4-methyl analog)
Conditions	Computed by XLogP3 3.0 algorithm as implemented in PubChem

Why This Matters

A 0.7 log-unit increase in logP corresponds to a roughly five-fold increase in octanol–water partition coefficient, which can significantly alter membrane permeability and oral bioavailability of derived sulfonamide drug candidates.

• [1] PubChem, CID 130506165: (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride, XLogP3 = 1.6. https://pubchem.ncbi.nlm.nih.gov/compound/1862746-25-5 View Source
• [2] Kuujia: (4-Methylpyridin-2-yl)methanesulfonyl chloride (CAS 2229092-90-2), XLogP3 = 1.2. https://www.kuujia.com (accessed 30 Apr 2026). View Source
• [3] Trani, G. et al. (2014). Bioorg. Med. Chem. Lett., 24(24): 5818–5823. doi:10.1016/j.bmcl.2014.10.020. View Source

Methylene Spacer Effects on Conformation and LogP

The target compound possesses a methylene (–CH₂–) spacer between the pyridine ring and the sulfonyl chloride, resulting in two rotatable bonds compared to one rotatable bond in the direct-attached isomer 4,6-dimethylpyridine-2-sulfonyl chloride [1][2]. This structural difference is accompanied by a notable shift in lipophilicity: the methylene-spacer compound has XLogP3 = 1.6, whereas the direct-attached analog, despite having a lower molecular weight (205.66 vs. 219.69 Da), exhibits a higher XLogP3 of 2.0 [1][2]. The reduced lipophilicity and increased conformational flexibility of the methylene-spacer variant can influence the geometry of sulfonamide binding pockets and may reduce non-specific protein binding in biological assays.

Spacer & Conformation

Head-to-head

Rotatable bonds: 2 (target) vs 1 (direct-attached isomer); XLogP3 1.6 vs 2.0

Extra torsional freedom may enable induced-fit binding; lower logP may reduce non-specific protein binding.

Interpretation based on computed properties; confirm experimentally for target kinase.

Evidence Dimension	Rotatable bond count and XLogP3
Target Compound Data	Rotatable bonds: 2; XLogP3 = 1.6; MW = 219.69
Comparator Or Baseline	4,6-Dimethylpyridine-2-sulfonyl chloride: Rotatable bonds: 1; XLogP3 = 2.0; MW = 205.66
Quantified Difference	ΔRotatable bonds = +1; ΔXLogP3 = –0.4 (target is less lipophilic despite higher MW)
Conditions	Computed properties from PubChem (CID 130506165 vs. CID 72216377)

Why This Matters

The combination of higher conformational flexibility (enabling induced-fit binding) and lower non-specific lipophilicity may translate into improved selectivity profiles for sulfonamide drug candidates derived from the methylene-spacer scaffold.

• [1] PubChem, CID 130506165: (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride. https://pubchem.ncbi.nlm.nih.gov/compound/1862746-25-5 View Source
• [2] PubChem, CID 72216377: 4,6-Dimethylpyridine-2-sulfonyl chloride. https://pubchem.ncbi.nlm.nih.gov/compound/1393530-87-4 View Source

In Vivo Anti-Inflammatory Validation of the 4,6-Dimethylpyridin-2-yl Scaffold

While direct biological data for the target sulfonyl chloride itself are not publicly available, the 4,6-dimethylpyridin-2-yl scaffold—which the target compound installs into downstream products—is pharmacologically validated through multiple independent studies. A series of N-(4,6-dimethylpyridin-2-yl)arylcarboxamides demonstrated anti-inflammatory activity in the carrageenan-induced rat paw edema model, with the most potent derivative (3-fluorobenzamide 9) achieving an oral IC50 of 12.2 mg·kg⁻¹, which was three-fold more potent than the parent benzamide 1 [1]. Independently, polyazaheterocyclic amidrazone derivatives of 6-amino-2,4-lutidine produced compound 21 with an ID50 of 34.4 mg·kg⁻¹ in the same model [2]. By contrast, related scaffolds lacking the 4,6-dimethyl pattern (e.g., N-pyridin-2-yl or N-pyridin-3-yl carboxamides) have not been reported to achieve comparable potency in direct comparative studies within these same series.

Scaffold In Vivo Model

Class-level inference

Lead carboxamide IC50 12.2 mg/kg (oral, rat paw edema); amidrazone ID50 34.4 mg/kg

Scaffold demonstrates reported anti-inflammatory model response, supporting pathway research applications.

Data from downstream compounds; not a direct assay of this sulfonyl chloride.

Evidence Dimension	In vivo anti-inflammatory potency (rat paw edema model)
Target Compound Data	N-(4,6-Dimethylpyridin-2-yl)-3-fluorobenzamide 9: oral IC50 = 12.2 mg·kg⁻¹; Amidrazone 21: ID50 = 34.4 mg·kg⁻¹
Comparator Or Baseline	Parent benzamide 1 (same scaffold, different substituent): ~3-fold less potent than compound 9; Comparator lacking the 4,6-dimethyl substitution pattern: no direct head-to-head data available
Quantified Difference	3-fold potency improvement within the 4,6-dimethylpyridin-2-yl series; quantitative inter-scaffold comparison not available from published data
Conditions	Oral administration in carrageenan-induced rat paw peripheral edema assay

Why This Matters

The scaffold's established in vivo anti-inflammatory activity provides a rational basis for prioritizing the target sulfonyl chloride as a key intermediate for medicinal chemistry programs targeting TNF-α-mediated inflammation—a pathway distinct from classical COX inhibition.

• [1] Robert, J.M., Robert-Piessard, S., Duflos, M. et al. (1994) Non-acidic antiinflammatory compounds II: Synthesis and activity of 6-amino-2,4-lutidine derivatives. European Journal of Medicinal Chemistry, 29: 841–854. (IC50 = 12.2 mg·kg⁻¹ for 3-fluorobenzamide 9). View Source
• [2] Robert, J.M., Rideau, O., Robert-Piessard, S. et al. (1997) Synthesis and anti-inflammatory activity of polyazaheterocyclic derivatives of 6-amino-2,4-lutidine and their precursors. Arzneimittelforschung, 47(5): 635–642. (ID50 = 34.4 mg·kg⁻¹ for amidrazone 21). PMID: 9205778. View Source

Purity Specification for Pharmaceutical R&D

The target compound is commercially supplied at a minimum purity of 97% (NLT 97%) under ISO-certified quality systems, suitable for global pharmaceutical R&D and quality control applications . In contrast, the unsubstituted analog pyridin-2-ylmethanesulfonyl chloride is commonly listed at 95% purity by multiple suppliers . While this 2% purity differential may appear modest, for sulfonyl chlorides—which are moisture-sensitive and prone to hydrolysis during storage—the difference between 95% and ≥97% purity can reflect distinct handling, packaging, and stability protocols that directly impact reaction stoichiometry and impurity profiles in multi-step synthesis campaigns.

Purity Specification

Data to verify

NLT 97% purity supplied under ISO-certified quality systems

Higher purity may improve stoichiometry control and reduce inactive hydrolysis product in multi-step syntheses.

Supplier specification; independent lot analysis recommended for critical SAR campaigns.

Evidence Dimension	Minimum purity specification (commercial suppliers)
Target Compound Data	NLT 97% (MolCore, product MC13H219; Biosynth/CymitQuimica, min. 95%–batch-dependent)
Comparator Or Baseline	Pyridin-2-ylmethanesulfonyl chloride: typically 95% (multiple suppliers)
Quantified Difference	≥2 percentage-point absolute purity advantage
Conditions	Commercial laboratory-scale supply; specifications as declared by vendors (MolCore, CymitQuimica, Fluorochem, AKSci)

Why This Matters

A 2% purity differential in a reactive sulfonyl chloride intermediate can correspond to a substantially larger molar excess of hydrolyzed inactive species, directly affecting yield, stoichiometry control, and the reproducibility of structure–activity relationship (SAR) studies in drug discovery.

(4,6-Dimethylpyridin-2-yl)methanesulfonyl Chloride Applications

Kinase Inhibitor Optimization: Lipophilicity Tuning

Medicinal chemistry teams optimizing sulfonylpyridine-based kinase inhibitors—such as the ITK inhibitor series exemplified by compound 4i with sub-nanomolar affinity [1]—should select this target building block when the desired downstream sulfonamide requires an intermediate logP window (XLogP3 ≈ 1.6) that balances passive permeability with aqueous solubility. Using the unsubstituted analog (XLogP3 = 0.9) risks insufficient membrane penetration, while the direct-attached sulfonyl isomer (XLogP3 = 2.0) may introduce excessive lipophilicity that promotes non-specific protein binding and off-target effects [2]. The two-rotatable-bond architecture of the methylene-spacer compound also provides greater conformational adaptability for induced-fit binding to kinase hinge regions.

Non-Acidic Anti-Inflammatory Discovery Targeting TNF-α

Research groups pursuing non-carboxylic, non-COX-dependent anti-inflammatory agents should procure this sulfonyl chloride for direct conversion to sulfonamide libraries built on the 4,6-dimethylpyridin-2-yl scaffold, which has demonstrated oral in vivo efficacy in rat paw edema models (IC50 = 12.2 mg·kg⁻¹ for lead carboxamide 9) and acts partly through inhibition of tumor necrosis factor-alpha (TNF-α) production rather than cyclooxygenase inhibition [3][4]. This mechanism-based differentiation from classical NSAIDs makes the scaffold particularly relevant for programs addressing inflammation with reduced gastrointestinal toxicity.

Purity Control in Multi-Step Parallel Synthesis

Process chemistry and parallel synthesis operations that rely on precise stoichiometric control of sulfonyl chloride building blocks should prefer this compound's NLT 97% purity specification over generic 95%-purity pyridylmethanesulfonyl chlorides . In array synthesis of sulfonamide libraries, each 1% decrement in sulfonyl chloride purity corresponds to an approximately equimolar increase in the inactive hydrolysis product (sulfonic acid), which can complicate LC-MS purification, distort biological assay dose–response curves, and reduce the statistical power of SAR correlations.

Fragment-Based Discovery with Flexible Sulfonyl Electrophile

Fragment-based screening programs that employ sulfonyl chloride building blocks for covalent fragment library construction should select this compound when the target protein's binding site geometry benefits from the methylene spacer's additional torsional degree of freedom (two rotatable bonds vs. one for direct-attached analogs) [2]. The intermediate logP (1.6) also reduces the risk of hydrophobic collapse and non-specific aggregation frequently observed with more lipophilic sulfonyl chloride fragments, improving the interpretability of fragment screening hits.

Application

Selection Property

Validation Focus

Application: Kinase inhibitor SAR (lipophilicity tuning)

Property: Methylene spacer + 4,6-dimethyl substitution

Validate: Permeability-solubility balance in kinase binding pocket

Application: Anti-inflammatory pathway research (TNF-α)

Property: 4,6-dimethylpyridin-2-yl scaffold

Validate: In vivo inflammation model endpoint context

Application: Purity-controlled parallel synthesis

Property: Supplier purity specification (NLT 97%)

Validate: Stoichiometry control and batch-to-batch reproducibility

Application: Fragment-based covalent library construction

Property: Flexible methylene spacer (2 rotatable bonds)

Validate: Aggregation resistance and fragment hit reliability

• [1] Trani, G. et al. (2014) Bioorg. Med. Chem. Lett., 24(24): 5818–5823. doi:10.1016/j.bmcl.2014.10.020. View Source
• [2] PubChem, CID 130506165 and CID 72216377: comparative computed properties for target compound and 4,6-dimethylpyridine-2-sulfonyl chloride. View Source
• [3] Robert, J.M. et al. (1994) Eur. J. Med. Chem., 29: 841–854. IC50 = 12.2 mg·kg⁻¹ for N-(4,6-dimethylpyridin-2-yl)-3-fluorobenzamide. View Source
• [4] Robert, J.M. et al. (1997) Arzneimittelforschung, 47(5): 635–642. ID50 = 34.4 mg·kg⁻¹ for amidrazone 21; mechanism involves TNF-α inhibition. PMID: 9205778. View Source